Cas no 501433-14-3 (Methyl 2,6-difluoro-3-iodobenzoate)

Methyl 2,6-difluoro-3-iodobenzoate structure
501433-14-3 structure
Product Name:Methyl 2,6-difluoro-3-iodobenzoate
CAS No:501433-14-3
MF:C8H5F2IO2
MW:298.025381803513
MDL:MFCD22573793
CID:1559897
PubChem ID:58115739
Update Time:2025-04-21

Methyl 2,6-difluoro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,6-difluoro-3-iodo-, methyl ester
    • Methyl 2,6-Difluoro-3-iodobenzoate
    • C8H5O2F2I
    • C8H5F2IO2
    • Methyl2,6-Difluoro-3-iodobenzoate
    • 6927AJ
    • SY032969
    • 2,6-Difluoro-3-iodobenzoic acid methyl ester
    • AKOS020007837
    • CS-11908
    • SCHEMBL11991564
    • DA-33076
    • CS-0098714
    • BVA43314
    • MFCD22573793
    • 501433-14-3
    • Methyl 2 pound not6-Difluoro-3-iodobenzoate
    • Methyl 2,6-difluoro-3-iodobenzoate
    • MDL： MFCD22573793
    • Inchi： 1S/C8H5F2IO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,1H3
    • InChI Key： GNFWWJODIGADOC-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(C(=O)OC)=C1F)F

Computed Properties

  • Exact Mass: 297.93000
  • Monoisotopic Mass: 297.93023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.6

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.35600

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Methyl 2,6-difluoro-3-iodobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:501433-14-3)Methyl 2,6-difluoro-3-iodobenzoate
Order Number:A871651
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:30
Price ($):190.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:501433-14-3)Methyl 2,6-difluoro-3-iodobenzoate
A871651
Purity:99%
Quantity:1g
Price ($):190.0
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